N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide
Description
N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C19H19N5O2S and its molecular weight is 381.45. The purity is usually 95%.
BenchChem offers high-quality N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Anti-inflammatory Applications
Research has highlighted the synthesis of heterocyclic systems fused to a thiophene moiety, demonstrating significant anti-inflammatory activity. These systems were developed using citrazinic acid as a synthon, leading to compounds with comparable activity to reference drugs like Prednisolone® (Amr, Sabry, & Abdulla, 2007).
Analgesic, Anticonvulsant, and Antiparkinsonian Activities
Another study synthesized a series of 2,6-disubstituted pyridine ester derivatives, demonstrating good analgesic, anticonvulsant, and antiparkinsonian activities. These activities were comparable to drugs such as Voltarene®, Carbamazepine®, and Benzotropene® (Amr, Hegab, Ibrahiem, & Abdulla, 2003).
Antimicrobial and Antioxidant Activities
The synthesis of novel heterocyclic derivatives containing a pyrimido[5,4-e][1,3]-thiazine fragment has also been reported, with these compounds exhibiting antimicrobial and antioxidant properties. This research demonstrates the potential for these compounds in the development of new therapeutic agents (Brukshtus & Tumkevičius, 2000).
Anticorrosive Additives for Oils
Additionally, pyrimidine-5-carboxylate derivatives have been explored for their application as anticorrosive additives in diesel motor oils, highlighting the chemical's versatility beyond pharmaceuticals into industrial applications (Hassan, Amer, Moawad, & Shaker, 2010).
properties
IUPAC Name |
N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O2S/c1-12(24-18(25)7-6-15(23-24)17-3-2-8-27-17)19(26)20-10-14-9-16(13-4-5-13)22-11-21-14/h2-3,6-9,11-13H,4-5,10H2,1H3,(H,20,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEIJVOCZEFSKLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC(=NC=N1)C2CC2)N3C(=O)C=CC(=N3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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